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Introduction

GTPase of the immunity-associated protein (GIMAP) family members are critical regulators of
lymphocyte development, survival, and differentiation. GIMAPA4, in particular, has been
identified as a key player in T-cell apoptosis and T-helper cell differentiation.[1][2] The targeted
knockdown of GIMAP4 using small interfering RNA (siRNA) in Jurkat cells, a human T-
lymphocyte cell line, provides a valuable model for studying its function in T-cell signaling
pathways. These application notes provide a detailed protocol for the transfection of GIMAP4
siRNA into Jurkat cells, along with expected outcomes and relevant signaling pathway
information.

GIMAP4 Signaling Pathways

GIMAP4 is implicated in two principal signaling pathways in T-lymphocytes: the intrinsic
apoptosis pathway and the interferon-gamma (IFN-y) secretion pathway.

GIMAP4 in Apoptosis

GIMAP4 is considered a pro-apoptotic protein that acts downstream of caspase-3 activation.[1]
[3] It has been shown to associate with the pro-apoptotic protein Bax.[4] The phosphorylation of
GIMAP4 is directly correlated with the execution of programmed cell death.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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